Cas no 1153821-25-0 (2-(2,3-dihydro-1H-inden-2-yl)aminopropan-1-ol)

• Product Name: 2-(2,3-dihydro-1H-inden-2-yl)aminopropan-1-ol
• CAS No: 1153821-25-0
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5176649
• PubChem ID: 43513010
• Update Time: 2025-06-07

2-(2,3-dihydro-1H-inden-2-yl)aminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[(2,3-dihydro-1H-inden-2-yl)amino]-
• 2-(2,3-dihydro-1H-inden-2-yl)aminopropan-1-ol

• Inchi： 1S/C12H17NO/c1-9(8-14)13-12-6-10-4-2-3-5-11(10)7-12/h2-5,9,12-14H,6-8H2,1H3
• InChI Key： UYFKGYCPFFISBN-UHFFFAOYSA-N
• SMILES： C(O)C(NC1CC2=C(C1)C=CC=C2)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-(2,3-dihydro-1H-inden-2-yl)aminopropan-1-ol

Compound CAS No. 1153821-25-0: 2-(2,3-Dihydro-1H-inden-2-yl)aminopropan-1-ol

The compound with CAS number 1153821-25-0, known as 2-(2,3-dihydro-1H-inden-2-yl)aminopropan-1-ol, is a fascinating molecule that has garnered attention in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indene ring system with an amino alcohol functional group. The indene moiety, a bicyclic structure consisting of a benzene ring fused to a cyclopropane ring, contributes to the compound's stability and potential for versatile reactivity. The amino alcohol group adds hydrophilic properties, making it suitable for applications in drug design and material science.

Recent studies have highlighted the potential of 2-(2,3-dihydro-1H-inden-2-yl)aminopropan-1-ol in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the synthesis of kinase inhibitors and GPCR modulators. The compound's ability to form hydrogen bonds due to its hydroxyl and amine groups makes it an attractive candidate for drug delivery systems and enzyme inhibition studies.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One notable approach involves the reaction of indene derivatives with appropriate alcohols under catalytic conditions. This method not only ensures high yields but also allows for the introduction of functional groups that can be further modified for specific applications.

The indene core of this compound has been extensively studied for its role in stabilizing aromatic systems and facilitating conjugation. This property has led to its use in the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). Recent advancements in materials science have demonstrated that derivatives of indene can exhibit enhanced electronic properties, making them promising candidates for next-generation electronic devices.

Moreover, the amino alcohol functionality of this compound has been leveraged in catalysis applications. The hydroxyl group can act as a Lewis acid catalyst in various organic transformations, while the amine group provides additional sites for coordination and stabilization. This dual functionality makes the compound a valuable tool in asymmetric synthesis and enantioselective catalysis.

In conclusion, CAS No. 1153821-25-0, or 2-(2,3-dihydro-1H-inden-2-yl)aminopropan-1-ol, is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure, combined with recent research advancements, positions it as a key player in the development of innovative pharmaceuticals, materials, and catalytic systems. As ongoing studies continue to uncover new applications and properties, this compound is poised to make a lasting impact on both academic research and industrial applications.